Cas no 1207035-20-8 (3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-(propan-2-yl)thiophene-2-carboxamide)

• Product Name: 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-(propan-2-yl)thiophene-2-carboxamide
• CAS No: 1207035-20-8
• MF: C₁₉H₂₅N₃O₄S₂
• MW: 423.549502134323
• CID: 5392317
• Update Time: 2025-05-20

3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-(propan-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[4-(4-Methoxyphenyl)-1-piperazinyl]sulfonyl]-N-(1-methylethyl)-2-thiophenecarboxamide
• 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-(propan-2-yl)thiophene-2-carboxamide

• Inchi： 1S/C19H25N3O4S2/c1-14(2)20-19(23)18-17(8-13-27-18)28(24,25)22-11-9-21(10-12-22)15-4-6-16(26-3)7-5-15/h4-8,13-14H,9-12H2,1-3H3,(H,20,23)
• InChI Key： YEDRWPPHNXYWLB-UHFFFAOYSA-N
• SMILES： C1(C(NC(C)C)=O)SC=CC=1S(N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)=O

Experimental Properties

• Density: 1.294±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.50±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-(propan-2-yl)thiophene-2-carboxamide

Comprehensive Analysis of 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-(propan-2-yl)thiophene-2-carboxamide (CAS No. 1207035-20-8)

The compound 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-(propan-2-yl)thiophene-2-carboxamide (CAS No. 1207035-20-8) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique combination of a thiophene core, piperazine moiety, and sulfonyl linkage, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

One of the key features of this compound is its sulfonamide group, a common pharmacophore found in many FDA-approved drugs. The presence of a 4-methoxyphenyl substituent on the piperazine ring further enhances its binding affinity to specific biological targets. Recent studies suggest that derivatives of this compound may interact with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating neurological and metabolic disorders.

In the context of current trends, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapy. The thiophene-2-carboxamide scaffold in this compound aligns with these trends, as it is frequently explored in the design of kinase inhibitors and enzyme modulators. This makes CAS No. 1207035-20-8 a promising candidate for further investigation in oncology and inflammation-related research.

From a synthetic chemistry perspective, the sulfonylation of the piperazine ring introduces a versatile handle for further functionalization. This flexibility is crucial for medicinal chemists aiming to optimize bioavailability and metabolic stability. The isopropyl group attached to the amide nitrogen also contributes to the compound's lipophilicity, a critical factor in drug-likeness assessments.

Environmental and green chemistry considerations are increasingly important in compound development. The synthesis of 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-(propan-2-yl)thiophene-2-carboxamide can be optimized using catalytic methods to reduce waste and improve yield. Such approaches align with the global push for sustainable pharmaceutical manufacturing, a topic frequently searched by industry professionals.

In summary, CAS No. 1207035-20-8 represents a fascinating case study in modern drug design. Its multifaceted structure offers numerous opportunities for exploration in targeted therapy, chemical biology, and materials science. As research continues, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.